Cas no 2539-53-9 (4-Ethoxy-3-hydroxybenzaldehyde)

• Product Name: 4-Ethoxy-3-hydroxybenzaldehyde
• CAS No: 2539-53-9
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 260476
• PubChem ID: 75679
• Update Time: 2025-04-19

4-Ethoxy-3-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-ethoxy-3-hydroxy-
• 4-ETHOXY-3-HYDROXYBENZALDEHYDE
• 3-hydroxy-4-ethoxy-benzaldehyde
• 3-Oxy-4-aeethoxy-benzaldehyd
• 4-Aethoxy-3-hydroxy-benzaldehyd
• 4-ethoxy-3-hydroxy-benzaldehyde
• Benzaldehyde,4-ethoxy-3-hydroxy
• EINECS 219-812-3
• Ethylisovanilline
• Isoethylvanillin
• Isosafrovanillin
• Protocatechualdehyd-4-aethylaether
• DTXSID0062505
• SCHEMBL662141
• EN300-170131
• 2539-53-9
• 3-Bromo-5-(1-methylpyrrolidin-2-yl)pyridine?
• Benzaldehyde, 4-ethoxy-3-hydroxy-
• A817844
• Z1198155327
• 3-hydroxy4-ethoxybenzaldehyde
• Q1674408
• AKOS006271726
• NS00027884
• 4-ethoxy-3-hydroxy benzaldehyde
• MFCD00837591
• ZXT8NHP4HB
• BRN 2048366
• UNII-ZXT8NHP4HB
• A51060
• 3-hydroxy-4-ethoxybenzaldehyde
• FT-0652723
• 4-Ethoxy-3-hydroxybenzaldehyde

• MDL： MFCD00837591
• Inchi： 1S/C9H10O3/c1-2-12-9-4-3-7(6-10)5-8(9)11/h3-6,11H,2H2,1H3
• InChI Key： BCLVKHGKEGFPJV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(C=O)=CC=1O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.1097 (rough estimate)
• Boiling Point: 178°C (estimate)
• Flash Point: 121 °C
• Refractive Index: 1.4371 (estimate)
• PSA: 46.53000
• LogP: 1.60340